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Compound of Interest

Compound Name: rac-Olodanrigan

Cat. No.: B15570443

For researchers, scientists, and drug development professionals, the proper handling and
disposal of investigational compounds like rac-Olodanrigan are paramount to ensuring
laboratory safety and environmental protection. Due to the limited publicly available safety data
for rac-Olodanrigan, a cautious approach, treating it as a potentially hazardous substance, is
recommended. This guidance provides a comprehensive, step-by-step approach to its
disposal.

Compound Information Summary

While a specific Safety Data Sheet (SDS) for rac-Olodanrigan is not readily available in the
public domain, information regarding the S-enantiomer, Olodanrigan (EMA401), indicates
potential for preclinical liver toxicity. This suggests that rac-Olodanrigan should be handled as
a compound with potential health hazards. The following table summarizes key information
relevant to its handling and disposal.
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Characteristic

Information

Citation

Compound Name

rac-Olodanrigan

Synonyms

rac-EMA401, rac-PD-126055

Chemical Class

Angiotensin Il Type 2 Receptor
(AT2R) Antagonist

[1]

Potential Hazards

Preclinical data for the S-
enantiomer (Olodanrigan)
indicated potential liver toxicity.
As a precaution, rac-
Olodanrigan should be
handled as a potentially

hazardous substance.

[2]

Physical Form

Typically a solid powder.

Solubility

Soluble in DMSO and Ethanol.

Insoluble in water.

[1]

Step-by-Step Disposal Protocol

The recommended procedure for the disposal of rac-Olodanrigan is to treat it as hazardous

chemical waste. Under no circumstances should it be disposed of down the drain or in regular

trash.

o Personal Protective Equipment (PPE): Before handling rac-Olodanrigan, always wear

appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.

e Waste Segregation and Collection:

o Solid Waste: Collect all solid forms of rac-Olodanrigan, including unused compound,

contaminated consumables (e.g., weighing paper, pipette tips, vials), and spill cleanup

materials, in a dedicated and clearly labeled hazardous waste container.

o Liquid Waste: Solutions containing rac-Olodanrigan should be collected in a separate,

sealed, and clearly labeled hazardous liquid waste container. Do not mix with other waste
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streams unless approved by your institution's Environmental Health and Safety (EHS)
department.

o Container Labeling: The hazardous waste container must be clearly labeled with "Hazardous
Waste," the full chemical name ("rac-Olodanrigan”), and any known hazard information
(e.g., "Potentially Toxic").

o Temporary Storage: Store the sealed hazardous waste container in a designated, secure,
and well-ventilated area, away from incompatible materials, until it is collected for disposal.

o Disposal: Arrange for the collection and disposal of the hazardous waste through your
institution's EHS office or a licensed chemical waste disposal contractor. All investigational
medications should be destroyed in accordance with federal, state, and local regulations,
such as the Resource Conservation and Recovery Act (RCRA) guidelines in the United
States.

o Documentation: Maintain a detailed record of the waste generated, including the name of the
compound, quantity, and date of disposal.

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of rac-Olodanrigan.
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Start: Handling rac-Olodanrigan

Step 1: Safety First

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Identify Waste Type

Solid or Liquid Waste? =

Solid Liquid

Step 3: Waste Collection

Collect in Labeled Collect in Labeled
Solid Hazardous Waste Container Liquid Hazardous Waste Container

4 Step 4 & 5: Storage and Disposal )

Store in Designated Secure Area

End: Final Actions

Click to download full resolution via product page

Caption: Workflow for the proper disposal of rac-Olodanrigan.
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Disclaimer: This information is intended as a general guide. All laboratory personnel must
consult their institution's specific safety and waste disposal protocols and the most recent
Safety Data Sheet (SDS) for any chemical before handling and disposal. Always prioritize
safety and adhere to all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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